Cas no 1488574-63-5 (methyl 1-(aminomethyl)-3-phenylcyclobutane-1-carboxylate)

• Product Name: methyl 1-(aminomethyl)-3-phenylcyclobutane-1-carboxylate
• CAS No: 1488574-63-5
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• MDL: MFCD21120452
• CID: 5180497
• PubChem ID: 65016916
• Update Time: 2025-05-20

methyl 1-(aminomethyl)-3-phenylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-(aminomethyl)-3-phenyl-, methyl ester
• methyl 1-(aminomethyl)-3-phenylcyclobutane-1-carboxylate

• MDL： MFCD21120452
• Inchi： 1S/C13H17NO2/c1-16-12(15)13(9-14)7-11(8-13)10-5-3-2-4-6-10/h2-6,11H,7-9,14H2,1H3
• InChI Key： DRMZPBUGKXWMIM-UHFFFAOYSA-N
• SMILES： C1(CN)(C(OC)=O)CC(C2=CC=CC=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 1-(aminomethyl)-3-phenylcyclobutane-1-carboxylate

Methyl 1-(Aminomethyl)-3-Phenylcyclobutane-1-Carboxylate: A Comprehensive Overview

Methyl 1-(aminomethyl)-3-phenylcyclobutane-1-carboxylate, with the CAS number 1488574-63-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique cyclobutane ring structure and phenyl substituent, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in biological activity and its ability to serve as a versatile building block in organic synthesis.

The chemical structure of methyl 1-(aminomethyl)-3-phenylcyclobutane-1-carboxylate is notable for its cyclobutane core, which introduces strain and reactivity into the molecule. The presence of an aminomethyl group and a phenyl substituent further enhances its functional diversity. This combination of structural features makes it a valuable compound for exploring non-covalent interactions and stereochemical effects in chemical systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 1-(aminomethyl)-3-phenylcyclobutane-1-carboxylate. Researchers have employed various strategies, including ring-closing metathesis and transition metal catalysis, to construct the cyclobutane ring with high precision. These methods not only improve the yield but also allow for the incorporation of diverse functional groups, expanding the compound's utility in research and industry.

In terms of applications, methyl 1-(aminomethyl)-3-phenylcyclobutane-1-carboxylate has shown promise in the field of drug discovery. Its ability to act as a bioisostere or a template molecule makes it an attractive candidate for designing novel pharmaceutical agents. For instance, studies have demonstrated its potential as a modulator of membrane proteins and its role in influencing cellular signaling pathways.

Furthermore, the compound's unique properties have led to its exploration in materials science. Its rigid structure and ability to form supramolecular assemblies make it a candidate for applications in nanotechnology and self-assembling materials. Recent research has focused on leveraging these properties to develop advanced materials with tailored functionalities.

The study of methyl 1-(aminomethyl)-3-phenylcyclobutane-1-carboxylate has also contributed to our understanding of chemical reactivity and mechanical properties at the molecular level. Its strained cyclobutane ring provides insights into how molecular geometry influences physical and chemical behavior, offering valuable lessons for designing molecules with specific mechanical or electronic properties.

In conclusion, methyl 1-(aminomethyl)-3-phenylcyclobutane-1-carboxylate (CAS No. 1488574-63-5) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research endeavors. As our understanding of this compound deepens, it is expected to unlock new possibilities in drug development, materials science, and beyond.